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Introduction

N-Nitrosodibenzylamine (NDBzA) is a semi-volatile N-nitrosamine that has been identified as
a potential carcinogen. In the context of rubber vulcanization, NDBzA is not utilized as a
functional additive to modulate the curing process. Instead, its presence in finished rubber
articles is a critical area of study, as it is a carcinogenic byproduct formed from certain
vulcanization accelerators.[1] The primary precursors to NDBzA are accelerators containing
dibenzylamine moieties, such as zinc dibenzyldithiocarbamate (ZBEC). Consequently, the
"application” of NDBzA in rubber vulcanization studies is centered on its detection,
guantification, and the mitigation of its formation to ensure product safety and regulatory

compliance.

These application notes provide an overview of the significance of NDBZzA in rubber
vulcanization, detailed protocols for its analysis, and a summary of quantitative data from
relevant studies.

Data Presentation

The formation of N-Nitrosodibenzylamine is a significant concern in rubber products intended
for consumer use, particularly those that come into contact with food or biological systems. The
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data presented below, while not exhaustive, provides an indication of the levels of NDBzA that
can be found in rubber materials.

N-
Accelerator Vulcanization Nitrosodibenz
Rubber Type . . Reference
System Conditions ylamine

(NDBzA) Level

Zinc
Natural Rubber Dibenzyldithiocar  Not Specified 1.8 pg/kg [2]
bamate (ZBEC)

Zinc 10-100 ppb (in
Boneless Ham ) o
) Dibutyldithiocarb 54% of samples),
(processed in ) .
i amate or Not Applicable >100 ppb (in [2]
elastic rubber ) o
) Dibenzyldithiocar 30% of samples),
nettings)
bamate max 512.2 ppb

Experimental Protocols

The accurate quantification of N-Nitrosodibenzylamine in rubber vulcanizates is essential for
safety assessment and quality control. Gas Chromatography with Mass Spectrometry (GC-MS)
is a widely used and reliable method for this purpose.

Protocol 1: Determination of N-Nitrosodibenzylamine in
Rubber by Gas Chromatography-Mass Spectrometry
(GC-MS)

This protocol is adapted from established methodologies for the analysis of N-nitrosamines in
rubber articles.[3][4][5]

1. Objective: To quantify the concentration of N-Nitrosodibenzylamine (NDBzA) in vulcanized
rubber samples.

2. Materials and Reagents:

e Rubber sample
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Dichloromethane (DCM), analytical grade
n-Hexane, analytical grade
N-Nitrosodibenzylamine (NDBzA) analytical standard
Internal Standard (IS), e.g., N-nitrosodiphenylamine (NDPhA)
Soxhlet extraction apparatus
Rotary evaporator
Gas Chromatograph with a Mass Selective Detector (GC-MS)
Analytical balance
Volumetric flasks and pipettes
Syringe filters (0.45 pum)
. Sample Preparation (Soxhlet Extraction):
Cut the rubber sample into small pieces (approximately 2x2 mm).

Accurately weigh approximately 10 g of the cut rubber sample into a Soxhlet extraction
thimble.

Place the thimble in the Soxhlet extractor.

Add 200 mL of dichloromethane to the boiling flask.

Extract the sample for 6 hours at a rate of 4-6 cycles per hour.

After extraction, allow the solution to cool to room temperature.

Concentrate the extract to approximately 5 mL using a rotary evaporator at 40°C.

Quantitatively transfer the concentrated extract to a 10 mL volumetric flask.
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Add a known amount of the internal standard solution.
Make up the volume to 10 mL with dichloromethane.
Filter the solution through a 0.45 pm syringe filter into a GC vial.
. GC-MS Analysis:
GC System: Agilent 7890A GC or equivalent
MS System: Agilent 7000A Triple Quadrupole GC/MS or equivalent[3]
Column: Agilent J&W DB-624 (30 m x 0.25 mm x 1.4 um) or equivalent[3]
Inlet Temperature: 250°C
Injection Volume: 1 pL (splitless mode)
Oven Temperature Program:
o Initial temperature: 50°C, hold for 1 min
o Ramp 1: 10°C/min to 160°C
o Ramp 2: 20°C/min to 250°C, hold for 2 min[4]
Carrier Gas: Helium at a constant flow of 1.0 mL/min
MSD Transfer Line: 280°C
lon Source Temperature: 230°C
lonization Mode: Electron Impact (El) at 70 eV
Acquisition Mode: Selected lon Monitoring (SIM) or Multiple Reaction Monitoring (MRM)
o NDBzA Quantifier lon: To be determined from the mass spectrum of the standard.

o NDBzA Qualifier lons: To be determined from the mass spectrum of the standard.
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o Internal Standard lons: To be determined from the mass spectrum of the standard.

5. Calibration and Quantification:

o Prepare a series of calibration standards of NDBzA in dichloromethane, each containing the
same concentration of the internal standard.

« Inject the calibration standards into the GC-MS to generate a calibration curve by plotting the
ratio of the peak area of NDBzA to the peak area of the internal standard against the
concentration of NDBzA.

« Inject the prepared sample extract.

Calculate the concentration of NDBzA in the sample using the calibration curve.

Visualizations
Mechanism of N-Nitrosodibenzylamine Formation

The formation of N-Nitrosodibenzylamine during rubber vulcanization is a multi-step process
that begins with the thermal decomposition of a dibenzylamine-containing accelerator, such as
Zinc Dibenzyldithiocarbamate (ZBEC). The resulting dibenzylamine then reacts with a
nitrosating agent.

Nitrosating Agent Nitrosation
(e.g., NOx, Nitrites)
p| N-Nitrosodibenzylamine

|

(NDBzA)
Heat Zinc Dibenzyldithiocarbamate Thermal Decomposition Dibenzylamine
(Vulcanization) (ZBEC) (Secondary Amine)

Click to download full resolution via product page

Caption: Formation pathway of N-Nitrosodibenzylamine during rubber vulcanization.

Experimental Workflow for NDBzA Analysis
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The following diagram outlines the general workflow for the analysis of N-

Nitrosodibenzylamine in rubber samples, from sample preparation to data analysis.

Rubber Sample

Sample Preparation
(Cutting, Weighing)

Soxhlet Extraction
(Dichloromethane)

Concentration
(Rotary Evaporation)

Internal Standard Addition
& Volume Adjustment

Filtration

GC-MS Analysis
(SIM/IMRM)

Data Processing
& Quantification

Result Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. N-nitrosodibenzylamine in boneless hams processed in elastic rubber nettings - PubMed
[pubmed.ncbi.nim.nih.gov]

3. agilent.com [agilent.com]

4. Analysis of N-Nitrosamine Migration from Rubber Teats and Soothers [scirp.org]

5. shimadzu.com [shimadzu.com]

To cite this document: BenchChem. [Application Notes and Protocols: N-
Nitrosodibenzylamine in Rubber Vulcanization Studies]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b028244#application-of-n-
nitrosodibenzylamine-in-rubber-vulcanization-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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